5,8-dimethoxy-4-methyl-2-(1-piperazinyl)quinoline hydrochloride

• IUPAC Name: 5,8-dimethoxy-4-methyl-2-piperazin-1-ylquinoline;hydrochloride
• InChI: InChI=1S/C16H21N3O2.ClH/c1-11-10-14(19-8-6-17-7-9-19)18-16-13(21-3)5-4-12(20-2)15(11)16;/h4-5,10,17H,6-9H2,1-3H3;1H
• InChI Key: ZOHOMFFTPRPZLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C(C=CC(=C12)OC)OC)N3CCNCC3.Cl
• Molecular Formula: C16H22ClN3O2
• Molecular Weight: 323.82 g/mol

Description

5,8-dimethoxy-4-methyl-2-(1-piperazinyl)quinoline hydrochloride, also known as DMQX, is a quinoline derivative that has been widely used in scientific research due to its ability to selectively block the activity of a subtype of glutamate receptors in the brain.

Mechanism of Action

5,8-dimethoxy-4-methyl-2-(1-piperazinyl)quinoline hydrochloride binds to the ligand-binding domain of AMPA receptors and blocks the ion channel pore, preventing the influx of calcium ions into the postsynaptic neuron. This leads to a decrease in the strength of synaptic transmission mediated by AMPA receptors.
Biochemical and Physiological Effects
The blockade of AMPA receptors by 5,8-dimethoxy-4-methyl-2-(1-piperazinyl)quinoline hydrochloride has been shown to have various biochemical and physiological effects. For example, 5,8-dimethoxy-4-methyl-2-(1-piperazinyl)quinoline hydrochloride can inhibit long-term potentiation (LTP), a form of synaptic plasticity that is thought to underlie learning and memory. 5,8-dimethoxy-4-methyl-2-(1-piperazinyl)quinoline hydrochloride can also reduce the excitability of neurons and increase the threshold for induction of epileptic seizures. In addition, 5,8-dimethoxy-4-methyl-2-(1-piperazinyl)quinoline hydrochloride has been shown to have neuroprotective effects in various models of brain injury and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5,8-dimethoxy-4-methyl-2-(1-piperazinyl)quinoline hydrochloride in lab experiments is its selectivity for AMPA receptors, which allows researchers to study the specific role of these receptors in various physiological and pathological conditions. In addition, 5,8-dimethoxy-4-methyl-2-(1-piperazinyl)quinoline hydrochloride has a well-established synthesis method and is commercially available from various suppliers.
However, there are also some limitations to the use of 5,8-dimethoxy-4-methyl-2-(1-piperazinyl)quinoline hydrochloride in lab experiments. For example, 5,8-dimethoxy-4-methyl-2-(1-piperazinyl)quinoline hydrochloride is not selective for all subtypes of AMPA receptors and can also block kainate receptors at high concentrations. In addition, the effects of 5,8-dimethoxy-4-methyl-2-(1-piperazinyl)quinoline hydrochloride on other neurotransmitter systems and ion channels should be taken into account when interpreting the results of experiments.

Future Directions

There are many possible future directions for research on 5,8-dimethoxy-4-methyl-2-(1-piperazinyl)quinoline hydrochloride and its effects on AMPA receptors. For example, further studies could investigate the role of AMPA receptors in various neurological and psychiatric disorders, such as Alzheimer's disease, schizophrenia, and depression. In addition, new synthesis methods and modifications of 5,8-dimethoxy-4-methyl-2-(1-piperazinyl)quinoline hydrochloride could be developed to improve its selectivity and potency for AMPA receptors. Finally, the development of new drugs based on the structure of 5,8-dimethoxy-4-methyl-2-(1-piperazinyl)quinoline hydrochloride could lead to the discovery of novel treatments for brain disorders.

Scientific Research Applications

5,8-dimethoxy-4-methyl-2-(1-piperazinyl)quinoline hydrochloride has been extensively used in scientific research as a tool to study the function of ionotropic glutamate receptors in the brain. Specifically, 5,8-dimethoxy-4-methyl-2-(1-piperazinyl)quinoline hydrochloride is a selective antagonist of the AMPA subtype of glutamate receptors, which are involved in synaptic plasticity, learning, and memory. By blocking the activity of AMPA receptors, 5,8-dimethoxy-4-methyl-2-(1-piperazinyl)quinoline hydrochloride can help researchers to understand the role of these receptors in various physiological and pathological conditions.